Cas no 1525757-73-6 (5-Decanol, 4-(aminomethyl)-)

• Product Name: 5-Decanol, 4-(aminomethyl)-
• CAS No: 1525757-73-6
• MF: C₁₁H₂₅NO
• MW: 187.322303533554
• CID: 5283279
• Update Time: 2025-06-25

5-Decanol, 4-(aminomethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Decanol, 4-(aminomethyl)-

• Inchi： 1S/C11H25NO/c1-3-5-6-8-11(13)10(9-12)7-4-2/h10-11,13H,3-9,12H2,1-2H3
• InChI Key： JIEBCVJRAFLYBP-UHFFFAOYSA-N
• SMILES： CCCC(CN)C(O)CCCCC

Additional information on 5-Decanol, 4-(aminomethyl)-

Recent Advances in the Study of 5-Decanol, 4-(aminomethyl)- and Its Associated Compound 1525757-73-6

The chemical compound 5-Decanol, 4-(aminomethyl)-, along with its associated identifier 1525757-73-6, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research involves the synthesis and optimization of 5-Decanol, 4-(aminomethyl)-. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study highlighted the use of 1525757-73-6 as a critical intermediate, which has been instrumental in streamlining the synthesis process. This advancement is expected to facilitate further preclinical and clinical investigations.

In addition to synthetic improvements, researchers have explored the biological activities of 5-Decanol, 4-(aminomethyl)-. Preliminary in vitro studies have demonstrated its efficacy as a modulator of specific neurotransmitter systems, suggesting potential applications in neurological disorders. For instance, a recent paper in Neuropharmacology (2024) reported that this compound exhibits selective binding affinity to GABA receptors, which could pave the way for new treatments for anxiety and epilepsy. The study also noted the role of 1525757-73-6 in enhancing the compound's bioavailability, a critical factor for therapeutic success.

Further investigations have extended to the compound's potential in oncology. A 2024 study in Cancer Research revealed that 5-Decanol, 4-(aminomethyl)- exhibits cytotoxic effects on certain cancer cell lines, particularly those resistant to conventional chemotherapy. The researchers identified 1525757-73-6 as a key component in the compound's mechanism of action, which involves the inhibition of specific signaling pathways associated with tumor growth. These findings underscore the compound's versatility and its potential as a multi-target therapeutic agent.

Despite these promising developments, challenges remain. The pharmacokinetic and safety profiles of 5-Decanol, 4-(aminomethyl)- require further elucidation, particularly in vivo. Ongoing studies are focusing on optimizing dosing regimens and minimizing off-target effects. The role of 1525757-73-6 in these studies remains pivotal, as it continues to serve as a benchmark for evaluating the compound's efficacy and safety.

In conclusion, the recent research on 5-Decanol, 4-(aminomethyl)- and its associated compound 1525757-73-6 highlights its significant potential in drug development. From improved synthetic methods to diverse therapeutic applications, this molecule represents a promising avenue for future research. Continued exploration of its properties and mechanisms will be essential for translating these findings into clinical benefits.